Cas no 104149-68-0 (1,2,4-Oxadiazole-3-carboxylic acid, 5-(4-methoxyphenyl)-, methyl ester)

• Product Name: 1,2,4-Oxadiazole-3-carboxylic acid, 5-(4-methoxyphenyl)-, methyl ester
• CAS No: 104149-68-0
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 3566622
• PubChem ID: 935028
• Update Time: 2025-04-22

1,2,4-Oxadiazole-3-carboxylic acid, 5-(4-methoxyphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(4-methoxyphenyl)-, methyl ester
• AKOS001715751
• CHEMBL1529683
• 104149-68-0
• CS-0339685
• SMR000079671
• methyl 5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylate
• methyl5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylate
• Oprea1_606677
• CCG-122019
• MLS000066123
• 6L-323S
• HMS2287C10
• SDCCGMLS-0041112.P002

• Inchi： 1S/C11H10N2O4/c1-15-8-5-3-7(4-6-8)10-12-9(13-17-10)11(14)16-2/h3-6H,1-2H3
• InChI Key： SCBLFYAQSGOWMU-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(OC)C=C2)=NC(C(OC)=O)=N1

Computed Properties

• Exact Mass: 234.06405680Da
• Monoisotopic Mass: 234.06405680Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.5Ų